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Compound of Interest

Compound Name: Phenyl-d5 isocyanate

Cat. No.: B1357203

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Phenyl-d5 isocyanate, a deuterated analog of Phenyl isocyanate. This compound serves as a
valuable building block in synthetic organic chemistry, particularly in the development of novel
therapeutic agents. This document outlines its key physical constants, the methodologies for
their determination, and a relevant synthetic application in drug discovery.

Core Physical Properties

The physical properties of Phenyl-d5 isocyanate are crucial for its handling, application in
chemical reactions, and for purification processes. Below is a summary of its key physical data.

Physical Property Value

Melting Point -30 °C (lit.)[1]
Boiling Point 162-163 °C (lit.)[1]
Density 1.142 g/mL at 25 °C
Refractive Index (n20/D) 1.535 (lit.)[1]
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Experimental Protocols for Physical Property
Determination

The accurate determination of physical properties such as melting and boiling points is
fundamental for the characterization and purity assessment of chemical compounds. Standard
laboratory procedures for these measurements are described below.

Melting Point Determination

The melting point of Phenyl-d5 isocyanate is determined by observing the temperature at
which the solid-to-liquid phase transition occurs. A common and effective method involves the
use of a melting point apparatus, such as a Mel-Temp or similar device.

Methodology:

A small, dry sample of Phenyl-d5 isocyanate is loaded into a capillary tube, which is then
placed in a heating block.

e The sample is heated at a controlled rate.

e The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded. For a pure substance, this melting range is typically
narrow.

o To ensure accuracy, a preliminary rapid heating can be performed to approximate the melting
point, followed by a slower, more precise measurement with a heating rate of about 2°C per
minute.

Boiling Point Determination

The boiling point is determined at the temperature where the vapor pressure of the liquid
equals the surrounding atmospheric pressure. A common laboratory technique for this
measurement is the Thiele tube method.

Methodology:

o Asmall amount of Phenyl-d5 isocyanate is placed in a small test tube.
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o Acapillary tube, sealed at one end, is inverted and placed inside the test tube with the open
end submerged in the liquid.

e The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point liquid, such as mineral oil.

e As the liquid is heated, air expands from the capillary tube, producing a steady stream of
bubbles.

e The heat source is then removed, and the liquid is allowed to cool.

e The boiling point is the temperature at which the liquid is drawn back into the capillary tube.

Application in Drug Development: Synthesis of
Aminobenzimidazole Derivatives

Phenyl-d5 isocyanate is utilized as a reagent in the synthesis of various derivatives for
pharmaceutical research. One notable application is in the creation of aminobenzimidazole
derivatives, which have been investigated for their potential antiobesity and antidiabetic
activities[1]. The isocyanate group readily reacts with amine functionalities, making it a key
component in building these complex molecules.

The following diagram illustrates a generalized workflow for the synthesis of a target
aminobenzimidazole derivative using Phenyl-d5 isocyanate.

Caption: Synthetic workflow for an aminobenzimidazole derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
Phenyl-d5 Isocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357203#physical-properties-of-phenyl-d5-
isocyanate-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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